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Compound of Interest

Compound Name: Suspenoidside B

Cat. No.: B12432850

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Suspenoidside B is a naturally occurring iridoid glycoside isolated from the fruits of Forsythia

suspensa. This document provides a comprehensive overview of the spectroscopic data

essential for the identification and characterization of this compound, which has demonstrated

notable hepatoprotective activities. The following sections detail the Nuclear Magnetic

Resonance (NMR) and Mass Spectrometry (MS) data for Suspenoidside B, along with the

experimental protocols utilized for their acquisition.

Mass Spectrometry (MS) Data
High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS) was employed to

determine the accurate mass and molecular formula of Suspenoidside B.

Table 1: Mass Spectrometry Data for Suspenoidside B
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Parameter Observed Value

Ion [M + Na]⁺

Calculated m/z 545.1630

Found m/z 545.1635

Molecular Formula C₂₅H₃₀O₁₂

Experimental Protocol: Mass Spectrometry
High-resolution mass spectra were acquired on an Agilent 6210 TOF LC/MS instrument using

an electrospray ionization (ESI) source in positive ion mode. The sample was dissolved in

methanol and introduced into the mass spectrometer. The instrument was calibrated to ensure

high mass accuracy.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Data
The structural elucidation of Suspenoidside B was accomplished through extensive 1D and

2D NMR spectroscopy. The ¹H (proton) and ¹³C (carbon) NMR data were recorded in

deuterated methanol (CD₃OD). Chemical shifts (δ) are reported in parts per million (ppm) and

are referenced to the residual solvent signals. Coupling constants (J) are given in Hertz (Hz).

Table 2: ¹H and ¹³C NMR Spectroscopic Data for Suspenoidside B (in CD₃OD, 600 MHz for

¹H, 150 MHz for ¹³C)
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Position δC (ppm) δH (ppm, mult., J in Hz)

Aglycone

1 95.1 5.76 (d, 1.8)

3 143.2 7.45 (s)

4 112.5

5 31.2 2.82 (m)

6 40.1 2.15 (m), 1.95 (m)

7 78.2 4.25 (m)

8 135.5

9 47.3 2.65 (dd, 8.4, 1.8)

10 21.8 1.05 (d, 6.6)

11 69.8 4.15 (m)

Glucosyl Moiety

1' 100.2 4.75 (d, 7.8)

2' 74.9 3.28 (m)

3' 78.1 3.45 (m)

4' 71.8 3.35 (m)

5' 78.5 3.40 (m)

6' 62.9
3.88 (dd, 12.0, 2.4), 3.68 (dd,

12.0, 5.4)

Caffeoyl Moiety

1'' 127.8

2'' 115.3 6.85 (d, 8.4)

3'' 146.8

4'' 149.5
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5'' 116.4 6.78 (d, 8.4)

6'' 123.1 6.95 (s)

7'' (α) 148.2 7.60 (d, 15.6)

8'' (β) 115.1 6.35 (d, 15.6)

9'' (C=O) 168.5

Experimental Protocol: NMR Spectroscopy
All NMR spectra were recorded on a Bruker AV-600 spectrometer operating at 600 MHz for ¹H

and 150 MHz for ¹³C. The sample was dissolved in methanol-d₄ (CD₃OD). Chemical shifts were

referenced to the residual solvent peaks (δH 3.31 and δC 49.0). Standard pulse sequences

were used for ¹H, ¹³C, and 2D NMR experiments (COSY, HSQC, HMBC).

Spectroscopic Analysis Workflow
The logical workflow for the spectroscopic analysis of a natural product like Suspenoidside B
involves a series of steps from sample preparation to final structure elucidation. This process is

visualized in the following diagram.
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Caption: Workflow for the isolation and structural elucidation of Suspenoidside B.
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To cite this document: BenchChem. [In-Depth Technical Guide to the Spectroscopic Data of
Suspenoidside B]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12432850/docs#in-depth-technical-guide-to-the-
spectroscopic-data-of-suspenoidside-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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